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Compound of Interest

Compound Name: PF-945863

Cat. No.: B1148086

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-945863 is a chemical compound utilized in drug metabolism and pharmacokinetic (DMPK)

studies as a probe substrate for the enzyme Aldehyde Oxidase (AO). AO is a cytosolic enzyme

responsible for the metabolism of a variety of xenobiotics, including numerous drug candidates.

Understanding the contribution of AO to a drug's clearance is crucial for predicting its

pharmacokinetic profile in humans. These application notes provide detailed protocols for in

vitro assays using PF-945863 to characterize AO activity and its role in drug metabolism.

While not a traditional "cell-based" assay involving intact cells, the standard method for

assessing AO activity utilizes subcellular fractions, primarily the S9 fraction or cytosol from liver

homogenates, which contain the active AO enzyme.

Data Presentation
The primary quantitative metric for PF-945863 in the context of these assays is its rate of

metabolism by aldehyde oxidase, often expressed as intrinsic clearance (CLint). Below is a

summary of available data for PF-945863.
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Compound System
Intrinsic Clearance
(CLint,app)
(µL/min/mg protein)

Reference

PF-945863 Human Liver Cytosol 35 [1]

PF-945863 Human Liver S9 38.8 - 44.6 [1]

Signaling Pathway and Experimental Workflow
As PF-945863 is a substrate for aldehyde oxidase rather than a modulator of a specific

signaling pathway, the following diagrams illustrate the metabolic pathway and the general

experimental workflow for an in vitro AO assay.
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Caption: Metabolic conversion of PF-945863 by Aldehyde Oxidase.
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Experimental Workflow for Aldehyde Oxidase Assay
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Caption: General workflow for an in vitro Aldehyde Oxidase assay.
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Experimental Protocols
Protocol 1: Determination of Aldehyde Oxidase Activity
using Human Liver S9 Fraction
Objective: To determine the in vitro intrinsic clearance of PF-945863 mediated by aldehyde

oxidase in human liver S9 fraction.

Materials:

PF-945863

Pooled Human Liver S9 Fraction (e.g., from a commercial supplier)

Potassium Phosphate Buffer (100 mM, pH 7.4)

Acetonitrile (ACN), HPLC grade

Internal Standard (IS) for LC-MS/MS analysis (e.g., a structurally similar compound not

metabolized by AO)

96-well plates

Incubator/shaker (37°C)

Centrifuge

LC-MS/MS system

Procedure:

Preparation of Reagents:

Prepare a stock solution of PF-945863 in a suitable solvent (e.g., DMSO) at a

concentration of 10 mM.

Prepare a working solution of PF-945863 by diluting the stock solution in potassium

phosphate buffer to the desired final concentration (e.g., 1 µM).
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Thaw the human liver S9 fraction on ice. Dilute the S9 fraction with potassium phosphate

buffer to the desired final protein concentration (e.g., 1 mg/mL).

Incubation:

In a 96-well plate, add the diluted human liver S9 fraction.

Pre-incubate the plate at 37°C for 5 minutes with shaking.

Initiate the reaction by adding the PF-945863 working solution to each well. The final

volume should be consistent across all wells (e.g., 200 µL).

Incubate the plate at 37°C with shaking.

At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), terminate the reaction by

adding a 2:1 volume of ice-cold acetonitrile containing the internal standard.

Sample Processing:

After the final time point, seal the plate and centrifuge at 4°C for 20 minutes at 3000 x g to

precipitate the protein.

Transfer the supernatant to a new 96-well plate for analysis.

LC-MS/MS Analysis:

Analyze the samples using a validated LC-MS/MS method to quantify the remaining

concentration of PF-945863 at each time point.

The LC-MS/MS parameters (e.g., column, mobile phase, gradient, and mass transitions)

should be optimized for PF-945863 and the internal standard.

Data Analysis:

Plot the natural logarithm of the percentage of PF-945863 remaining versus time.

The slope of the linear portion of the curve represents the elimination rate constant (k).

Calculate the half-life (t½) using the formula: t½ = 0.693 / k.
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Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) =

(0.693 / t½) * (incubation volume / protein concentration)

Protocol 2: Aldehyde Oxidase Inhibition Assay
Objective: To evaluate the potential of a test compound to inhibit the AO-mediated metabolism

of PF-945863.

Materials:

Same as Protocol 1

Test compound (potential inhibitor)

Procedure:

Preparation of Reagents:

Prepare stock and working solutions of PF-945863 and human liver S9 fraction as

described in Protocol 1.

Prepare a series of dilutions of the test compound in the incubation buffer.

Incubation:

In a 96-well plate, add the diluted human liver S9 fraction.

Add the test compound dilutions to the appropriate wells. Include a vehicle control (no

inhibitor).

Pre-incubate the plate at 37°C for 10 minutes with shaking.

Initiate the reaction by adding the PF-945863 working solution.

Incubate for a fixed time period determined from the linear range of metabolism in Protocol

1 (e.g., 15 minutes).

Terminate the reaction with ice-cold acetonitrile containing the internal standard.
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Sample Processing and LC-MS/MS Analysis:

Follow the same procedures as described in Protocol 1.

Data Analysis:

Calculate the percentage of PF-945863 metabolism in the presence of the test compound

relative to the vehicle control.

Plot the percentage of inhibition versus the concentration of the test compound.

Determine the IC50 value (the concentration of the test compound that causes 50%

inhibition of PF-945863 metabolism) by fitting the data to a suitable sigmoidal dose-

response curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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